3-phenyl-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]propanamide

• IUPAC Name: 3-phenyl-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]propanamide
• InChI: InChI=1S/C19H19N3OS/c23-17(13-11-15-7-3-1-4-8-15)20-19-22-21-18(24-19)14-12-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,20,22,23)
• InChI Key: AYAFEHPMWQNLCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NN=C(S2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

3-phenyl-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]propanamide is a chemical compound that belongs to the class of thiadiazole derivatives. It has gained significant attention in the scientific community due to its potential application in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 3-phenyl-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]propanamide is not fully understood. However, studies have suggested that it may exert its biological effects through the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and tumor growth in various animal models. Additionally, it has been shown to exhibit neuroprotective, cardioprotective, and hepatoprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-phenyl-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]propanamide in lab experiments include its diverse range of potential applications, its ability to inhibit various enzymes and signaling pathways, and its significant biochemical and physiological effects. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 3-phenyl-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]propanamide. These include further investigation of its mechanism of action, potential side effects, and optimization of its synthesis method. Additionally, it may be studied for its potential use in the development of new drugs, pesticides, and materials. Finally, further research may be conducted to explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-phenyl-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]propanamide involves the reaction of 2-phenylethylamine with thiosemicarbazide in the presence of acetic acid to form 5-(2-phenylethyl)-1,3,4-thiadiazol-2-amine. This intermediate is then reacted with 3-bromo-propionyl chloride in the presence of triethylamine to yield the final product, this compound.

Scientific Research Applications

3-phenyl-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]propanamide has shown promising results in various scientific research applications. In medicine, it has been studied for its potential use as an anti-inflammatory, antioxidant, and antitumor agent. In agriculture, it has been investigated for its potential use as a pesticide and herbicide. In material science, it has been studied for its potential use in the development of new materials with unique properties.